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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dimercury diiodide is an extremely toxic and hazardous material. All handling and

experimental procedures must be conducted by trained professionals in a properly equipped

laboratory with appropriate personal protective equipment and engineering controls. This

document is for informational purposes only and does not constitute a recommendation for its

use.

Introduction
Dimercury diiodide, also known as mercurous iodide or mercury(I) iodide, with the chemical

formula Hg₂I₂, is a dense, yellow, crystalline solid.[1][2] It is characterized by a linear I-Hg-Hg-I

structure.[1] This compound is highly sensitive to light, upon exposure to which it decomposes

into elemental mercury and mercury(II) iodide.[1][2] Historically, it saw use in medicine,

particularly as a treatment for syphilis, but its extreme toxicity has led to the cessation of such

applications.[1] Currently, its use is confined to specific scientific and research applications,

primarily in materials science and analytical chemistry.

Chemical and Physical Properties
A summary of the key chemical and physical properties of dimercury diiodide is presented in

Table 1.

Table 1: Chemical and Physical Properties of Dimercury Diiodide
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Property Value Reference(s)

CAS Number 15385-57-6 [1][2]

Molecular Formula Hg₂I₂ [1][2]

Molecular Weight 654.99 g/mol [1][2]

Appearance
Bright-yellow, amorphous,

heavy, odorless powder
[2]

Color Yellow crystalline solid [1]

Density 7.70 g/cm³ [2]

Melting Point
290°C (with partial

decomposition)
[2]

Boiling Point Decomposes [2]

Solubility

Insoluble in water, alcohol, or

ether. Soluble in solutions of

mercurous or mercuric nitrates.

Decomposes in cold ammonia

solutions and alkali iodides.

[2]

Light Sensitivity

Darkens upon exposure to

light, decomposing to Hg and

HgI₂.

[1][2]

Synthesis and Experimental Protocols
Dimercury diiodide can be synthesized through several methods, including direct reaction of

the elements and precipitation. A detailed protocol for a high-temperature melt synthesis is

described below, adapted from patent literature.

Synthesis from Mercury and Mercuric Iodide (Melt
Method)
This method yields a product with a mercury-to-iodine atomic ratio close to 1:1 and is suitable

for producing material for single crystal growth.[3]
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Experimental Protocol:

Materials:

High-purity elemental mercury (Hg)

High-purity mercuric iodide (HgI₂)

Quartz ampoule

Vacuum pump capable of reaching 10⁻² to 10⁻³ Pa

Tube furnace with programmable temperature control

Procedure:

Ampoule Preparation: Thoroughly clean a quartz ampoule and dry it completely.

Charging the Ampoule: Place measured quantities of elemental mercury and mercuric iodide

into the prepared ampoule.

Evacuation and Sealing: Connect the ampoule to a vacuum pump and evacuate it until the

pressure drops to 10⁻² to 10⁻³ Pa. Seal the ampoule under vacuum using a torch.

Heating: Place the sealed ampoule vertically in a tube furnace. Increase the temperature of

the furnace at a rate of 20-100°C per hour until it reaches 300-370°C.[3]

Homogenization: Once all the mercuric iodide has melted, maintain the temperature for 1-4

hours to ensure a homogeneous melt.[3]

Crystallization: Reduce the furnace temperature at a rate of 200-400°C per hour to a

temperature below the peritectic reaction temperature (297°C) and above the eutectic

reaction temperature (231°C) of the iodine-mercury binary system. Hold at this temperature

for 2-10 hours to allow for crystallization of dimercury diiodide.[3]

Cooling: Cool the furnace to room temperature.
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Product Isolation: Carefully remove the ampoule from the furnace. The product will have

segregated, with excess mercury at the bottom and any unreacted mercuric iodide at the top.

The dimercury diiodide can then be isolated.[3]
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Caption: Workflow for the synthesis of dimercury diiodide via the melt method.
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Applications and Experimental Protocols
Gravimetric Analysis
Dimercury diiodide and other mercury(I) salts can be used in the gravimetric determination of

halides. The principle involves the precipitation of the insoluble mercury(I) halide, which is then

isolated, dried, and weighed.

Experimental Protocol: Gravimetric Determination of Iodide (Illustrative)

This protocol illustrates the general principles of gravimetric analysis for halides, which can be

adapted for the use of mercury(I) nitrate as a precipitant for iodide ions.

Materials:

Unknown sample containing iodide ions

Mercury(I) nitrate solution (precipitating agent)

Dilute nitric acid

Deionized water

Ashless filter paper

Gooch crucible

Drying oven

Desiccator

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a suitable amount of the dried unknown sample and

dissolve it in deionized water. Acidify the solution with a few drops of dilute nitric acid.
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Precipitation: Slowly add a slight excess of the mercury(I) nitrate solution to the sample

solution while stirring continuously. The formation of a yellow precipitate of dimercury
diiodide indicates the presence of iodide.

Digestion: Heat the solution gently (without boiling) for a period to encourage the growth of

larger, more easily filterable crystals. Allow the precipitate to settle.

Filtration: Filter the precipitate through a pre-weighed Goch crucible fitted with ashless filter

paper. Ensure all the precipitate is transferred from the beaker to the filter.

Washing: Wash the precipitate with small portions of dilute nitric acid solution to remove any

soluble impurities.

Drying: Dry the crucible and precipitate in an oven at an appropriate temperature until a

constant weight is achieved.

Cooling and Weighing: Cool the crucible in a desiccator to room temperature and then weigh

it accurately on an analytical balance. Repeat the drying, cooling, and weighing steps until a

constant mass is obtained.

Calculation: From the mass of the dimercury diiodide precipitate, calculate the mass and

percentage of iodide in the original sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 18 Tech Support

https://www.benchchem.com/product/b101418?utm_src=pdf-body
https://www.benchchem.com/product/b101418?utm_src=pdf-body
https://www.benchchem.com/product/b101418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Precipitation & Digestion

Isolation & Drying

Analysis

Dissolve Sample

Acidify Solution

Add Precipitant (Hg₂(NO₃)₂)

Digest Precipitate

Filter Precipitate

Wash Precipitate

Dry to Constant Weight

Weigh Precipitate

Calculate Analyte %

Click to download full resolution via product page

Caption: General workflow for the gravimetric determination of iodide.
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Semiconductor Material and Crystal Growth
Dimercury diiodide exhibits semiconductor properties, making it a material of interest for

applications in optoelectronic devices.[4] A critical step in fabricating such devices is the growth

of high-purity single crystals. The physical vapor transport (PVT) method is a common

technique for growing crystals of materials like mercurous halides.[5]

Experimental Protocol: Crystal Growth by Physical Vapor Transport (PVT)

Materials:

High-purity synthesized dimercury diiodide

Quartz growth ampoule with a narrow tip for seed selection

Two-zone tube furnace

Vacuum system

Procedure:

Material Purification: The synthesized dimercury diiodide starting material is further purified

by resublimation.[5]

Ampoule Loading and Sealing: The purified material is loaded into a quartz ampoule. The

ampoule is then evacuated and sealed under high vacuum.

Furnace Setup: The sealed ampoule is placed in a two-zone vertical furnace. The source

material is located in the hotter zone (T₁), and the crystal will grow in the cooler zone (T₂).

Vapor Transport: The furnace is heated to create a temperature gradient. The dimercury
diiodide at the source sublimes and is transported as a vapor to the cooler end of the

ampoule.

Nucleation and Growth: At the cooler end, the vapor becomes supersaturated and nucleation

occurs, ideally at the narrow tip of the ampoule, forming a seed crystal. Crystal growth then

proceeds from this seed. The temperature gradient and the rate of transport are critical

parameters that control the size and quality of the resulting crystal.
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Cooling and Recovery: After a sufficient growth period, the furnace is slowly cooled to room

temperature. The ampoule is then carefully removed, and the single crystal of dimercury
diiodide is recovered.
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Caption: Workflow for single crystal growth of Hg₂I₂ by physical vapor transport.
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Toxicity and Safety
Dimercury diiodide is classified as highly toxic. It is fatal if swallowed, in contact with skin, or if

inhaled. It may also cause damage to organs through prolonged or repeated exposure and is

very toxic to aquatic life with long-lasting effects.[4]

Mechanism of Toxicity
The toxicity of mercury compounds stems from their ability to bind with high affinity to sulfhydryl

groups in proteins and enzymes. This binding can inactivate critical cellular functions, leading

to oxidative stress, disruption of cellular membranes, and ultimately cell death.[4] The kidneys

and the central nervous system are primary targets for mercury toxicity.
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Caption: Simplified signaling pathway of dimercury diiodide toxicity.
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Safe Handling and Emergency Procedures
Handling:

Always handle dimercury diiodide in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves (nitrile or neoprene, double-gloving is recommended), and chemical safety

goggles.[6]

Avoid the formation of dust.[7]

Wash hands thoroughly after handling.[6]

Store in a tightly closed, light-resistant container in a cool, dry, well-ventilated area,

segregated from incompatible materials.[6]

Emergency Procedures (Exposure):

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Spill Cleanup:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

For small spills, use a mercury spill kit with absorbing powder and sponges.
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Do not use a standard vacuum cleaner as this will aerosolize the mercury.

Collect all contaminated materials in a sealed, labeled container for hazardous waste

disposal.[8]

Waste Disposal:

All dimercury diiodide waste and contaminated materials must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[9][10]

Store waste in clearly labeled, sealed containers.[6]
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Caption: Emergency response workflow for a dimercury diiodide incident.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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